Cas no 7648-02-4 (Gibberellic Acid Acetate)
Gibberellic Acid Acetate structure
Product Name:Gibberellic Acid Acetate
CAS No:7648-02-4
MF:C21H24O7
MW:388.411067008972
CID:982696
Update Time:2023-11-22
Gibberellic Acid Acetate Chemical and Physical Properties
Names and Identifiers
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- GIBBERELLIN A3 3-ACETATE
- 3-O-Acetylgibberellin A3; Gibb-3-ene-1,10-dicarboxylic acid, 2-(acetyloxy)-4a,7-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,2beta,4aalpha,4bbeta,10beta)-; (1R,2S,4bR,7R,10S,10aR)-2-(acetyloxy)-7-hydroxy-1-methyl-8-methylidene-13-oxo-1,2,4b,5,6,7,8,9,10,10a-decahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- 3-O-Acetylgibberellin A3
- (2R,5R,9S,10R,11R,12S)-12-Acetyloxy-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.
- Gibberellic Acid Acetate
-
- Inchi: 1S/C21H24O7/c1-10-8-19-9-20(10,26)6-4-12(19)21-7-5-13(27-11(2)22)18(3,17(25)28-21)15(21)14(19)16(23)24/h5,7,12-15,26H,1,4,6,8-9H2,2-3H3,(H,23,24)/t12-,13+,14-,15-,18+,19?,20-,21?/m1/s1
- InChI Key: KPCREOLLNUIOGL-PSZMZFNUSA-N
- SMILES: O1C([C@@]2(C)[C@H](C=CC31[C@@H]2[C@H](C(=O)O)C12CC(=C)[C@@](CC[C@H]13)(C2)O)OC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 876
- XLogP3: 0.8
- Topological Polar Surface Area: 110
Gibberellic Acid Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G377530-100mg |
Gibberellic Acid Acetate |
7648-02-4 | 100mg |
$ 138.00 | 2023-09-07 | ||
| TRC | G377530-250mg |
Gibberellic Acid Acetate |
7648-02-4 | 250mg |
$ 270.00 | 2023-09-07 | ||
| TRC | G377530-500mg |
Gibberellic Acid Acetate |
7648-02-4 | 500mg |
$ 471.00 | 2023-09-07 | ||
| TRC | G377530-1g |
Gibberellic Acid Acetate |
7648-02-4 | 1g |
$ 550.00 | 2022-06-04 | ||
| TRC | G377530-2.5g |
Gibberellic Acid Acetate |
7648-02-4 | 2.5g |
$ 1476.00 | 2023-04-17 | ||
| TRC | G377530-1000mg |
Gibberellic Acid Acetate |
7648-02-4 | 1g |
$ 672.00 | 2023-04-17 |
Gibberellic Acid Acetate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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